Cas no 2228896-62-4 (1-(3,5-dimethoxy-4-methylphenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(3,5-dimethoxy-4-methylphenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 2228896-62-4
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• CID: 6183377
• PubChem ID: 165854077
• Update Time: 2025-06-14

1-(3,5-dimethoxy-4-methylphenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxy-4-methylphenyl)-2,2,2-trifluoroethan-1-amine
• 2228896-62-4
• EN300-1960241

• Inchi： 1S/C11H14F3NO2/c1-6-8(16-2)4-7(5-9(6)17-3)10(15)11(12,13)14/h4-5,10H,15H2,1-3H3
• InChI Key： KKVBAHAQJHSCLT-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C(C)=C(C=1)OC)OC)N)(F)F

Computed Properties

• Exact Mass: 249.09766318g/mol
• Monoisotopic Mass: 249.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3,5-dimethoxy-4-methylphenyl)-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-(3,5-dimethoxy-4-methylphenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 2228896-62-4)

1-(3,5-dimethoxy-4-methylphenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 2228896-62-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoroethylamine moiety attached to a dimethoxy-methylphenyl ring, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its ability to introduce both electron-withdrawing (trifluoromethyl) and electron-donating (methoxy) groups into target structures.

In recent years, the demand for fluorinated compounds like 1-(3,5-dimethoxy-4-methylphenyl)-2,2,2-trifluoroethan-1-amine has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. This aligns with the growing trend of precision medicine and sustainable agrochemicals, where fluorination is leveraged to improve efficacy and reduce environmental impact. The compound’s CAS No. 2228896-62-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

From a synthetic perspective, 1-(3,5-dimethoxy-4-methylphenyl)-2,2,2-trifluoroethan-1-amine offers versatility in cross-coupling reactions and catalytic transformations. Its amine functionality allows for further derivatization, making it a valuable intermediate in the design of kinase inhibitors or GPCR-targeted ligands. Notably, the compound’s lipophilicity and hydrogen-bonding capacity are often highlighted in QSAR studies, addressing common queries about its ADME properties (Absorption, Distribution, Metabolism, Excretion).

The rise of AI-driven drug discovery has further amplified interest in this compound, as computational models prioritize scaffold diversity and fragment-based design. Searches for "fluorinated amine synthesis" or "CAS 2228896-62-4 applications" often lead to discussions about its role in optimizing lead compounds. Additionally, its dimethoxy-methylphenyl scaffold is frequently compared to natural product derivatives, resonating with the green chemistry movement’s emphasis on bio-inspired designs.

Quality control and scalability are critical considerations for 1-(3,5-dimethoxy-4-methylphenyl)-2,2,2-trifluoroethan-1-amine. Analytical techniques such as HPLC, NMR, and LC-MS are routinely employed to verify purity, a topic frequently queried in patent literature and technical forums. The compound’s stability under various pH conditions and storage temperatures is also a recurring focus, ensuring reproducibility in industrial settings.

In summary, 1-(3,5-dimethoxy-4-methylphenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 2228896-62-4) represents a convergence of structural ingenuity and practical utility. Its applications span from pharmaceutical intermediates to agrochemical precursors, addressing contemporary challenges in molecular design and process optimization. As research continues to explore its potential, this compound remains a keystone in the evolving landscape of specialty chemicals.